Cas no 2094509-08-5 (N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide)

• Product Name: N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide
• CAS No: 2094509-08-5
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5408183
• Update Time: 2025-06-12

N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide

• Inchi： 1S/C14H15N3O/c1-3-14(18)15-8-11-6-4-5-7-13(11)12-9-16-17(2)10-12/h3-7,9-10H,1,8H2,2H3,(H,15,18)
• InChI Key： VFJKPNARUWPTBD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1C1=CN(C)N=C1)(=O)C=C

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.6±50.0 °C(Predicted)
• pka: 14.19±0.46(Predicted)

Additional information on N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide

Comprehensive Overview of N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide (CAS No. 2094509-08-5)

N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide (CAS No. 2094509-08-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazole and acrylamide moieties, exhibits potential applications in the development of novel therapeutic agents. Its molecular structure combines a 1-methyl-1H-pyrazol-4-yl group with a phenylmethyl linker and an acrylamide functional group, making it a versatile intermediate for pharmaceutical research.

The growing interest in N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide is driven by its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its kinase inhibition properties, which could be leveraged in the treatment of various diseases. The compound's CAS No. 2094509-08-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its acrylamide group also makes it a candidate for covalent binding strategies, a hot topic in modern drug design.

In the context of current trends, N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide aligns with the increasing demand for small-molecule inhibitors and precision medicine. The compound's pyrazole core is a common scaffold in many FDA-approved drugs, underscoring its pharmacological significance. Additionally, its synthetic accessibility and modifiable structure make it a valuable tool for lead optimization in drug discovery pipelines. These attributes have led to a surge in queries about its synthesis protocols and biological activity across academic and industrial research platforms.

From a technical perspective, the compound's CAS No. 2094509-08-5 is often associated with structure-based drug design and computational chemistry studies. Its molecular weight and logP values are critical parameters for researchers evaluating its drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) properties. The integration of AI-driven drug discovery tools has further amplified interest in this compound, as machine learning models can predict its interactions with various biological targets.

Another area of exploration for N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide is its potential in cancer therapeutics. The pyrazole ring is known to interact with tyrosine kinases, which are often implicated in oncogenic signaling pathways. This has led to speculation about its efficacy in targeted cancer therapies, a subject of intense research and public interest. Searches related to its anti-proliferative effects and apoptosis induction capabilities are particularly common in scientific literature.

Beyond oncology, the compound's CAS No. 2094509-08-5 is also explored in the context of neurodegenerative diseases and inflammatory disorders. Its ability to modulate enzyme activity and receptor binding makes it a candidate for treating conditions like Alzheimer's disease and rheumatoid arthritis. The acrylamide moiety, in particular, is studied for its role in forming irreversible inhibitors, a strategy gaining traction in chronic disease management.

In summary, N-[[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methyl]-2-propenamide (CAS No. 2094509-08-5) represents a promising scaffold in modern pharmaceutical research. Its multifunctional structure, combined with its potential applications in kinase inhibition and covalent drug design, positions it as a compound of high interest. As the scientific community continues to unravel its mechanistic insights and therapeutic potential, this molecule is likely to remain a focal point in drug discovery and development efforts worldwide.